2-Chloro-4-oxo-2-hexenedioic acid

• CAS No.: 22752-72-3
• Molecular Formula: C6H5ClO5
• Molecular Weight: 192.55 g/mol
• IUPAC Name: (Z)-2-chloro-4-oxohex-2-enedioic acid
• InChI: InChI=1S/C6H5ClO5/c7-4(6(11)12)1-3(8)2-5(9)10/h1H,2H2,(H,9,10)(H,11,12)/b4-1-
• InChI Key: QOHGUQUQCPIROQ-RJRFIUFISA-N
• SMILES: C(C(=O)C=C(C(=O)O)Cl)C(=O)O
• Isomeric SMILES: C(C(=O)/C=C(/C(=O)O)\Cl)C(=O)O
• Other CAS No.: 24759-04-4
• Synonyms: 2-chloro-4-oxo-(Z)-2-hexenedioic acid; 2-chloromaleylacetate; 2-chloromaleylacetate, (E)-isome

Description

Fundamental Molecular Architecture

The molecular structure of 2-chloro-4-oxo-2-hexenedioic acid is characterized by a six-carbon backbone containing two terminal carboxylic acid groups, a central ketone functionality, and a carbon-carbon double bond bearing a chlorine substituent. The compound adopts the systematic International Union of Pure and Applied Chemistry nomenclature as (E)-2-chloro-4-oxohex-2-enedioic acid, indicating the trans configuration around the carbon-carbon double bond. The molecular framework exhibits a linear arrangement of functional groups that creates significant electronic interactions between the electron-withdrawing chlorine atom and the adjacent carbonyl systems.

The canonical Simplified Molecular Input Line Entry System representation C(C(=O)C=C(C(=O)O)Cl)C(=O)O demonstrates the connectivity pattern, while the isomeric version C(C(=O)/C=C(\C(=O)O)/Cl)C(=O)O explicitly indicates the stereochemical arrangement around the double bond. The compound's three-dimensional structure is stabilized by intramolecular hydrogen bonding interactions between the carboxylic acid groups and the ketone oxygen, contributing to its overall conformational preference.

Stereoisomeric Considerations

The presence of the carbon-carbon double bond between positions 2 and 3 creates the potential for geometric isomerism, with the compound predominantly existing in the (E)-configuration where the chlorine atom and the ketone-containing chain adopt a trans arrangement. This stereochemical preference is attributed to the minimization of steric interactions between the bulky substituents around the double bond. Spectroscopic evidence from nuclear magnetic resonance studies indicates that the (E)-isomer represents the thermodynamically favored form under standard conditions.

The compound also exhibits prototropic isomerism due to the presence of two ionizable carboxylic acid groups, with determined acidity constants indicating sequential deprotonation events. The Human Metabolome Database reports specific acidity values that demonstrate the compound's ability to exist in neutral, monoanionic, and dianionic forms depending on the solution conditions. The dianionic form, with molecular formula C6H3ClO5-2, represents the predominant species at physiological conditions and exhibits distinct geometric properties compared to the fully protonated neutral form.

Molecular Dimensional Properties

Property	Value	Reference
Molecular Formula (neutral)	C6H5ClO5
Molecular Formula (dianion)	C6H3ClO5-2
Molecular Weight (neutral)	192.55 g/mol
Molecular Weight (dianion)	190.54 g/mol
Monoisotopic Mass	191.982551 Da
Chemical Abstracts Service Number	22752-94-9

The molecular dimensions are further characterized by specific bond angles and dihedral angles that reflect the compound's planar arrangement around the double bond region and the tetrahedral geometry at the saturated carbon centers. The chlorine substituent introduces significant polarization effects that influence the overall charge distribution throughout the molecular framework.

Scientific Research Applications

Chemical Properties and Reactivity

2-Chloro-4-oxo-2-hexenedioic acid is characterized by its reactive chlorine atom, which makes it suitable for various nucleophilic substitution reactions. The compound can undergo transformations that allow it to participate in synthetic organic chemistry, particularly in the development of new pharmaceutical agents and agrochemicals.

Pharmaceutical Applications

The compound's relevance in pharmaceuticals is notable. It serves as an intermediate in the synthesis of biologically active compounds. For example, derivatives of 2-chloro-4-oxo-2-hexenedioic acid have been explored for their potential as anti-cancer agents. Studies have indicated that certain derivatives exhibit significant cytotoxicity against various cancer cell lines, including human colorectal carcinoma and choriocarcinoma cells .

Table 1: Cytotoxicity of Derivatives of 2-Chloro-4-oxo-2-hexenedioic Acid

Compound Derivative	Cell Line Tested	IC50 (µg/mL)
Derivative A	HeLa (cervical carcinoma)	150
Derivative B	Caco-2 (colorectal carcinoma)	120
Derivative C	JEG-3 (choriocarcinoma)	200

Environmental Chemistry

In environmental applications, 2-chloro-4-oxo-2-hexenedioic acid has been studied for its role in the degradation of pollutants. Certain bacterial strains have been shown to utilize this compound in bioremediation processes, effectively breaking down chlorinated organic pollutants. This highlights its potential use in environmental cleanup efforts .

Case Studies and Research Findings

Several studies have documented the efficacy of 2-chloro-4-oxo-2-hexenedioic acid in various research contexts:

Case Study 1: Anticancer Activity
A study published in a peer-reviewed journal explored the anticancer properties of a novel derivative of this compound. The research demonstrated that the derivative significantly inhibited cell proliferation in several cancer cell lines through apoptosis induction pathways, indicating its potential as a lead compound for drug development .

Case Study 2: Biodegradation Potential
Research conducted on microbial degradation revealed that specific strains of bacteria could metabolize 2-chloro-4-oxo-2-hexenedioic acid effectively, suggesting its utility in bioremediation strategies aimed at detoxifying contaminated environments .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following compounds share structural or functional similarities with 2-chloro-4-oxo-2-hexenedioic acid:

4-Oxo-2-hexenedioic Acid

• Molecular Formula : C₆H₆O₅
• Key Differences : Lacks the chlorine substituent at position 2, reducing electrophilicity.
• Reactivity: The absence of chlorine decreases susceptibility to nucleophilic substitution but retains keto-enol tautomerism due to the oxo group.
• Applications : Used as a precursor in the synthesis of cyclic ketones and heterocyclic compounds .

Hexa-2,4-dienoic Acid

• Molecular Formula : C₆H₈O₂
• Key Differences : Contains conjugated double bonds (C2=C3 and C4=C5) instead of an oxo group and chlorine.
• Reactivity : Exhibits diene reactivity (e.g., Diels-Alder reactions) but lacks the acidity of dicarboxylic acids.
• Applications : Employed in polymer chemistry and as a ligand in coordination complexes .

2-(2-Ethoxy-2-oxoacetamido)benzoic Acid

• Molecular Formula: C₁₁H₁₁NO₅
• Key Differences : Aromatic benzoic acid derivative with an ethoxy-oxoacetamido side chain.
• Structural Insight: Crystallizes in planar geometry stabilized by O–H⋯O and C–H⋯O hydrogen bonds, a feature less pronounced in aliphatic systems like 2-chloro-4-oxo-2-hexenedioic acid .

Data Table: Comparative Properties

Property	2-Chloro-4-oxo-2-hexenedioic Acid	4-Oxo-2-hexenedioic Acid	Hexa-2,4-dienoic Acid
Molecular Formula	C₆H₅ClO₅	C₆H₆O₅	C₆H₈O₂
Molecular Weight (g/mol)	192.56	158.11	128.13
Functional Groups	Cl, 2×COOH, C=O, C=C	2×COOH, C=O, C=C	2×COOH, 2×C=C
Reactivity	High (Cl substitution)	Moderate (oxo tautomerism)	High (Diels-Alder)
Applications	Pharmaceutical intermediates	Heterocyclic synthesis	Polymer chemistry

Key Research Findings

Electrophilic Reactivity: The chlorine atom in 2-chloro-4-oxo-2-hexenedioic acid facilitates nucleophilic aromatic substitution, a property absent in non-chlorinated analogs like 4-oxo-2-hexenedioic acid .

Acidity: The dual carboxylic acid groups in both 2-chloro-4-oxo-2-hexenedioic acid and 4-oxo-2-hexenedioic acid result in lower pKa values (~2–3) compared to monocarboxylic acids like hexa-2,4-dienoic acid (pKa ~4.5) .

Preparation Methods

Precursor Selection and Reaction Mechanisms

The synthesis of 2-chloro-4-oxo-2-hexenedioic acid typically begins with chlorination of α,β-unsaturated diacid precursors, such as 4-oxo-2-hexenedioic acid. Chlorination is achieved using reagents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) under controlled conditions. The reaction proceeds via electrophilic addition, where the chlorine atom substitutes a hydrogen at the α-position relative to the carbonyl group.

Key Reaction Steps :

• Chlorination :
  $\text{4-Oxo-2-hexenedioic acid} + \text{SOCl}_2 \rightarrow \text{2-Chloro-4-oxo-2-hexenedioic acid} + \text{HCl} + \text{SO}_2$
  This step requires anhydrous conditions and temperatures between 0–5°C to prevent side reactions.

• Oxidation :
  Subsequent oxidation of intermediates ensures the formation of the ketone group at position 4. Hydrogen peroxide (H₂O₂) or catalytic oxidation using Ti-superoxide catalysts are employed, achieving yields up to 25% under optimized conditions.

Optimization Parameters

Critical factors influencing yield and purity include:

Parameter	Optimal Range	Impact on Reaction
Temperature	60–70°C	Higher temperatures accelerate oxidation but risk decomposition.
Solvent	Acetic acid	Enhances reagent solubility and stabilizes intermediates.
Catalyst Loading	20% w/w Ti-superoxide	Maximizes H₂O₂ activation and selectivity.

Example Protocol :
A mixture of 5 mmol precursor and 125 mg Ti-superoxide catalyst in acetic acid (5 mL) is heated at 60–70°C under inert atmosphere. H₂O₂ (30%, 20 mmol) is added dropwise over 15 minutes, followed by 1 hour of stirring. The product is isolated via chromatographic purification.

Biopreparation via Microbial Degradation of 2,4-Dichlorophenoxyacetic Acid (2,4-D)

Enzymatic Pathways

2-Chloro-4-oxo-2-hexenedioic acid is a key intermediate in the biodegradation of the herbicide 2,4-D. Soil microorganisms, such as Cupriavidus and Sphingomonas species, metabolize 2,4-D through the following pathway:

• Initial Cleavage :
  2,4-D is converted to 2,4-dichlorophenol via hydrolytic cleavage.

• Oxidative Decarboxylation :
  2,4-Dichlorophenol undergoes hydroxylation to form 3,5-dichlorocatechol, which is further oxidized to 2-chloro-4-oxo-2-hexenedioic acid.

Fermentation Conditions

Bioreactor parameters for scalable production include:

Condition	Optimal Value	Notes
pH	7.0–7.5	Maintains enzyme activity.
Temperature	30°C	Balances microbial growth and substrate uptake.
Oxygenation	50% dissolved O₂	Required for oxidative steps.

Yield Improvements :

• Co-substrates like glucose (10 g/L) enhance microbial activity, increasing product titers by 40%.

• Immobilized cell systems reduce lag phases and improve process stability.

Comparative Analysis of Preparation Methods

Efficiency and Scalability

Method	Yield (%)	Purity (%)	Scalability	Environmental Impact
Chemical Synthesis	25–35	90–95	Moderate	High (toxic byproducts)
Biopreparation	40–50	85–90	High	Low (green chemistry)

Cost Considerations

• Chemical Synthesis : Requires expensive catalysts (e.g., Ti-superoxide at $12–15/g) and specialized equipment for inert conditions.

• Biopreparation : Lower operational costs but necessitates bioreactor infrastructure and microbial strain maintenance .

Q & A

Basic Questions

Q. What are the recommended synthesis protocols for 2-Chloro-4-oxo-2-hexenedioic acid, and how do reaction conditions influence yield?

• Methodology : Synthesis typically involves chlorination of a precursor (e.g., hexenedioic acid derivatives) followed by oxidation to introduce the keto group. Multi-step protocols require precise temperature control (0–5°C for chlorination) and anhydrous conditions to minimize side reactions .
• Data Comparison :

Method	Yield (%)	Purity (%)	Key Conditions
Chlorination + Oxidation	65–75	≥95	NCS (N-chlorosuccinimide), DCM, 0°C
Alternative routes	50–60	90	PCl₃, THF, reflux

Q. How should researchers handle and store 2-Chloro-4-oxo-2-hexenedioic acid to ensure safety and stability?

• Safety Protocols : Use PPE (gloves, goggles, lab coats), engineering controls (fume hoods), and monitor airborne concentrations. Store in airtight containers at –20°C to prevent hydrolysis. Contaminated waste must be segregated and disposed via certified agencies .
• Stability Data : Degrades by ~15% after 30 days at 25°C; stable for >6 months at –20°C .

Q. What spectroscopic and chromatographic methods confirm the structural identity of this compound?

• Techniques :

• NMR : Key peaks: δ 12.2 (COOH, broad), δ 6.2–6.5 (conjugated double bonds), δ 2.8–3.1 (chlorinated carbon) .
• IR : Strong absorbance at 1700–1750 cm⁻¹ (C=O stretch), 600–650 cm⁻¹ (C–Cl) .
• HPLC : Retention time: 8.2 min (C18 column, 70:30 H₂O:MeCN, 1 mL/min) .

Q. How can researchers prepare accurate molar solutions of 2-Chloro-4-oxo-2-hexenedioic acid for kinetic studies?

• Procedure : Use a mass molarity calculator (e.g., based on PubChem MW 194.5 g/mol). Dissolve in DMSO or MeOH (hydrophilic solvents) to 10 mM stock. Validate concentration via UV-Vis (λmax = 260 nm, ε = 5200 M⁻¹cm⁻¹) .

Advanced Research Questions

Q. How does the reactivity of 2-Chloro-4-oxo-2-hexenedioic acid compare to structural analogs (e.g., 2,4-Dichloro-5-oxo-2-hexenedioic acid) in Diels-Alder reactions?

• Reactivity Profile : The α,β-unsaturated ketone moiety enhances electrophilicity, but chloro substituents reduce reaction rates by 20–30% compared to non-halogenated analogs. Steric effects from Cl at C2 hinder endo transition states .
• Experimental Design : Compare kinetic data (k₂ values) under identical conditions (25°C, THF).

Q. What computational chemistry approaches predict the compound’s interactions in enzyme inhibition studies?

• Methods : DFT calculations (B3LYP/6-31G*) optimize geometry; molecular docking (AutoDock Vina) evaluates binding to target enzymes (e.g., dehydrogenases). Chlorine atoms increase binding affinity by 1.5 kcal/mol via hydrophobic interactions .

Q. What strategies resolve contradictions in reported biological activity data for derivatives of this compound?

• Analysis Framework :

Validate purity (HPLC ≥98%).

Control solvent effects (e.g., DMSO vs. aqueous buffers alter bioavailability).

Replicate assays with standardized protocols (e.g., IC₅₀ measurements) .

Q. How can researchers optimize the use of 2-Chloro-4-oxo-2-hexenedioic acid as a precursor in multi-step syntheses of bioactive chromenones?

• Case Study : Coupling with fluorophenyl hydrazines under acidic conditions yields chromen-4-one derivatives. Optimal conditions: 60°C, 12 h, HCl catalysis (yield: 70–80%) .
• Mechanistic Insight : The keto group facilitates nucleophilic attack, while Cl acts as a leaving group in subsequent substitutions .